Cas no 2319897-59-9 (N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide)

• Product Name: N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide
• CAS No: 2319897-59-9
• MF: C₁₉H₁₈N₂O₃S₃
• MW: 418.552820682526
• CID: 5341918
• Update Time: 2025-10-15

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide
• N1-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-N2-(3-(methylthio)phenyl)oxalamide
• N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-N'-(3-methylsulfanylphenyl)oxamide

• Inchi： 1S/C19H18N2O3S3/c1-25-14-4-2-3-13(9-14)21-19(24)18(23)20-10-15(22)17-6-5-16(27-17)12-7-8-26-11-12/h2-9,11,15,22H,10H2,1H3,(H,20,23)(H,21,24)
• InChI Key： JXWSVFYIJQVVQN-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1C(CNC(C(NC1C=CC=C(C=1)SC)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• XLogP3: 3.2
• Topological Polar Surface Area: 160

Additional information on N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2319897-59-9): A Comprehensive Overview

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2319897-59-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a bithiophene derivative, is characterized by its intricate molecular architecture, which includes a bithiophene moiety and a sulfanyl-substituted phenyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide is composed of a central ethanediamide backbone, flanked by two distinct functional groups. The bithiophene moiety, which is a fused ring system consisting of two thiophene rings, imparts significant electronic and steric properties to the molecule. The presence of the hydroxyethyl group further enhances the compound's polarity and solubility, making it more amenable to biological interactions. The sulfanyl-substituted phenyl group, on the other hand, introduces additional reactivity and potential binding sites for various biological targets.

Recent studies have highlighted the potential of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents currently under development.

The pharmacokinetic profile of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide has also been extensively studied. Initial investigations have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its distribution is primarily confined to tissues with high blood flow, such as the liver and kidneys, which may contribute to its efficacy in targeting specific biological processes.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms underlying the biological activities of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide. Ongoing studies are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthesis routes to facilitate large-scale production for clinical trials.

In conclusion, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-[3-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2319897-59-9) represents a fascinating compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges faced by society today.